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Compound of Interest

Compound Name: 1-Bromo-2-ethynylbenzene

Cat. No.: B014331 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1-Bromo-2-ethynylbenzene in a laboratory setting. It is intended

for researchers, scientists, and drug development professionals to ensure safe handling and

minimize exposure risks.

Hazard Identification and Personal Protective
Equipment (PPE)
1-Bromo-2-ethynylbenzene is a combustible liquid that can cause skin, eye, and respiratory

irritation.[1][2][3][4] Adherence to proper PPE protocols is mandatory to ensure personal safety.

Summary of Hazards:

Hazard Classification GHS Code Description

Skin Irritation H315 Causes skin irritation[1][2][3][4]

Eye Irritation H319
Causes serious eye irritation[1]

[2][3][4]

Specific Target Organ Toxicity

(Single Exposure)
H335

May cause respiratory

irritation[1][2][3][4]

Combustible Liquid H227 Combustible liquid[2]
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Required Personal Protective Equipment (PPE):

Protection Type Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

To protect against splashes

and vapors that can cause

serious eye irritation.[1][4]

Skin Protection

Chemically resistant gloves

(e.g., nitrile or neoprene) and a

flame-resistant lab coat worn

over full-length clothing.

To prevent skin contact, which

can cause irritation.[1][4][5]

Respiratory Protection

Use in a well-ventilated

chemical fume hood. If

ventilation is inadequate, a

NIOSH-approved respirator

with an organic vapor cartridge

(type ABEK) is necessary.

To prevent inhalation of

vapors, which may cause

respiratory irritation.[1][4]

Handling and Storage Procedures
Operational Plan:

Preparation:

Ensure a chemical fume hood is operational and certified.

Verify the location and functionality of the nearest safety shower and eyewash station.

Prepare a spill kit with appropriate absorbent materials (e.g., vermiculite, sand).

Don all required PPE before handling the chemical.

Handling:

All handling of 1-Bromo-2-ethynylbenzene, including weighing and transferring, must be

conducted inside a chemical fume hood.
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Use appropriate, clean glassware and transfer techniques to minimize the risk of splashes

and spills.

Keep the container tightly closed when not in use.[6]

Avoid breathing vapors, mist, or gas.[2]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[2]

Storage:

Store in a well-ventilated place and keep cool.[2]

The storage class for this chemical is 10: Combustible liquids.[1][4]

Store in a tightly sealed container, clearly labeled with the chemical name and hazard

warnings.

Chemical Properties:

Property Value

CAS Number 766-46-1[1][7]

Molecular Weight 181.03 g/mol [1][3][7]

Boiling Point 92-93 °C at 20 mmHg[1][4][7]

Density 1.443 g/mL at 25 °C[1][4][7]

Flash Point 63 °C (145.4 °F) - closed cup[1][4]

Emergency and Disposal Procedures
First Aid Measures:
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Exposure Route Procedure

In case of eye contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[2]

In case of skin contact

Wash with plenty of water. If skin irritation

occurs, get medical help.[6] Take off

contaminated clothing and wash it before reuse.

[6]

If inhaled
Remove person to fresh air and keep

comfortable for breathing.[6]

If swallowed
Call a poison center or doctor if you feel unwell.

Rinse mouth.[8]

Spill and Disposal Plan:

Spill Response:

Evacuate the area immediately.

Remove all sources of ignition.

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., sand,

vermiculite).

Collect the absorbed material into a sealed, labeled container for hazardous waste

disposal.

Do not allow the spill to enter drains or waterways.

Disposal:

All waste containing 1-Bromo-2-ethynylbenzene and any contaminated materials (e.g.,

gloves, absorbent pads) must be treated as hazardous waste.
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Collect all waste in a clearly labeled, sealed, and appropriate container.

Dispose of the waste through a licensed and approved hazardous waste disposal facility.

[2][9] Do not dispose of it down the drain or in regular trash.

Workflow and Logical Relationships
The following diagram illustrates the standard workflow for the safe handling of 1-Bromo-2-
ethynylbenzene, from preparation to disposal.
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Safe Handling Workflow for 1-Bromo-2-ethynylbenzene

Preparation

Chemical Handling (Inside Fume Hood)
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Locate Safety Shower/Eyewash

Prepare Spill Kit

Don PPE
(Goggles, Face Shield, Gloves, Lab Coat)

Weighing & Transferring

Proceed to Handling

Performing Reaction

Spill Occurs

Exposure Event

Store in a Cool, Well-Ventilated Area

If not used immediately

Decontaminate Glassware & Work Area

Post-Experiment

Collect Halogenated Waste

Label Waste Container

Arrange for Professional Disposal

Evacuate Area

Administer First AidContain Spill

Notify Supervisor

Click to download full resolution via product page

Caption: Workflow for handling 1-Bromo-2-ethynylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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